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Compound of Interest

Cholecystokinin Octapeptide,
desulfated (TFA)

cat. No.: B8069915

Compound Name:

Technical Support Center: Cholecystokinin
Octapeptide (CCK-8), Desulfated

This guide provides researchers, scientists, and drug development professionals with essential
information on the solubility and stability of desulfated Cholecystokinin Octapeptide (CCK-8) in
Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: How soluble is desulfated CCK-8 in DMSO?

Al: Desulfated CCK-8 exhibits high solubility in DMSO.[1][2][3][4] According to supplier data,
solubility is at least 100 mg/mL (94.05 mM).[1] Another source indicates a solubility of 50
mg/mL (42.47 mM) for the TFA salt form, which may require ultrasonication to fully dissolve. It
is crucial to use newly opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can
significantly reduce the peptide's solubility.

Q2: What is the recommended procedure for dissolving desulfated CCK-8 in DMSO?

A2: To ensure optimal dissolution, allow the lyophilized peptide to equilibrate to room
temperature before opening the vial. Add the desired volume of fresh, anhydrous DMSO to the
vial to achieve the target concentration. Gentle vortexing or sonication can aid in dissolution.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8069915?utm_src=pdf-interest
https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated.html
https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated-tfa.html
https://www.glpbio.com/kr/ga21267.html
https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated.html?locale=ja-JP
https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

For highly hydrophobic peptides, it is recommended to first dissolve them in a small amount of
100% DMSO and then slowly add this stock solution to your aqueous buffer with stirring.

Q3: What are the recommended storage conditions for desulfated CCK-8 stock solutions in
DMSO?

A3: For long-term stability, it is recommended to store DMSO stock solutions of desulfated
CCK-8 at -80°C. Under these conditions, the solution is stable for up to 6 months. For short-
term storage, -20°C is acceptable for up to 1 month. To prevent degradation from repeated
freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes.
Always store solutions sealed and protected from moisture and light.

Q4: Can | store the DMSO stock solution at 4°C?

A4: Storing peptide solutions in DMSO at 4°C is not recommended for extended periods. While
a study on various compounds in DMSO showed stability at 4°C over a 7-week period, this was
done under an argon atmosphere to minimize humidity and oxidation. For general laboratory
use, freezing at -20°C or -80°C is the standard and recommended practice to ensure peptide
integrity.

Q5: My peptide precipitated out of solution after diluting the DMSO stock in an aqueous buffer.
What should | do?

A5: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic
peptides. If turbidity is observed, you have likely exceeded the solubility limit in that specific
buffer. To resolve this, try diluting the DMSO stock solution dropwise into a vigorously stirring
aqueous solution. Using a co-solvent or a small percentage of an organic solvent in your final
buffer might also help maintain solubility.
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Issue

Potential Cause

Recommended Solution

Peptide will not dissolve in
DMSO

1. Hygroscopic DMSO: DMSO
has absorbed moisture from
the air, reducing its solvating
power. 2. Peptide
concentration is too high:

Exceeding the solubility limit.

1. Always use fresh,
anhydrous, high-purity DMSO
from a newly opened bottle. 2.
Try dissolving at a lower
concentration. Use sonication

to aid dissolution.

DMSO stock solution appears

cloudy or has particulates

1. Incomplete dissolution: The

peptide has not fully dissolved.

2. Precipitation over time: The
peptide is coming out of
solution, possibly due to
temperature fluctuations or

moisture contamination.

1. Gently warm the solution to
37°C and use an ultrasonic
bath to facilitate dissolution. 2.
Centrifuge the vial to pellet any
undissolved material before
taking the supernatant. Ensure
the storage vial is properly
sealed to prevent moisture

absorption.

Loss of peptide activity in my

experiment

1. Degradation from multiple
freeze-thaw cycles: Repeated
temperature changes can
degrade the peptide. 2.
Oxidation: Peptides containing
Cys, Met, or Trp are
susceptible to oxidation. 3.
Incorrect storage: Storing at
inappropriate temperatures or

for too long.

1. Aliquot the stock solution
into single-use volumes after
preparation to minimize freeze-
thaw cycles. 2. While DMSO is
generally suitable, for
oxidation-sensitive peptides,
consider using deoxygenated
buffers for dilution and
minimizing air exposure. 3.
Adhere strictly to the
recommended storage
conditions (-80°C for up to 6
months, -20°C forup to 1

month).

Cytotoxicity observed in cell-

based assays

High final concentration of
DMSO: DMSO can be toxic to

cells at higher concentrations.

Ensure the final concentration
of DMSO in your cell culture
medium is at a non-toxic level.
Most cell lines can tolerate up
to 0.5% DMSO, but primary
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cells may be more sensitive,
requiring concentrations below
0.1%. It is crucial to include a
vehicle control (medium with
the same final DMSO
concentration without the

peptide) in your experiments.

Data and Protocols

- olubili | < E

Parameter Value Source
Solvent Dimethyl Sulfoxide (DMSO)
Reported Solubility > 100 mg/mL (94.05 mM)

Reported Solubility (TFA Salt) 50 mg/mL (42.47 mM)

Long-Term Storage (Stock
) -80°C for up to 6 months
Solution)

Short-Term Storage (Stock
] -20°C for up to 1 month
Solution)

Protocol: Reconstitution of Desulfated CCK-8 in DMSO

» Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening.

¢ Add Solvent: Using a calibrated pipette, add the required volume of fresh, anhydrous DMSO
to the vial to achieve the desired stock concentration.

o Dissolve: Cap the vial and vortex gently. If needed, place the vial in an ultrasonic bath for
short periods until the solution is clear.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in low-protein-binding
microcentrifuge tubes.

o Store: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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Protocol: Assessing Peptide Stability by HPLC
(Example)

This protocol provides a general workflow to assess the stability of your peptide stock solution
over time.

e Initial Analysis (T=0):
o Prepare a fresh stock solution of desulfated CCK-8 in DMSO at a known concentration.

o Immediately dilute a small aliquot of this stock solution in an appropriate mobile phase to a
suitable concentration for HPLC analysis.

o Inject the sample onto a C18 reverse-phase HPLC column.
o Run a gradient elution (e.g., water/acetonitrile with 0.1% TFA).

o Record the chromatogram, noting the retention time and the peak area of the main peptide
peak. This serves as your baseline (100% integrity).

e Time-Point Analysis:

o Store the remaining DMSO stock solution under the desired test conditions (e.g., -20°C,
4°C, room temperature).

o At subsequent time points (e.g., 1 week, 1 month, 3 months), thaw an aliquot (if frozen)
and repeat the HPLC analysis under the identical conditions used for the T=0 sample.

o Data Analysis:

o Compare the peak area of the main peptide peak at each time point to the peak area at
T=0.

o Calculate the percentage of intact peptide remaining. The appearance of new peaks may
indicate degradation products.

Visualizations
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Workflow for Peptide Reconstitution and Storage

Preparation

Start: Lyophilized Peptide Vial

Equilibrate to Room Temperature

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Storage & Use

Aliquot into Single-Use Tubes

Key Considerations

Store at -80°C (< 6 months) Store at -20°C (< 1 month) Avoid Repeated Freeze-Thaw Qlclesj Use Fresh, Anhydrous DMSOj

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for reconstituting and storing desulfated CCK-8.
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Troubleshooting Peptide Precipitation

Dilute DMSO Stock into Aqueous Buffer

Observe for Turbidity/Precipitation

Solution is Clear Precipitation Occurs

Proceed with Experiment Troubleshooting Steps

G. Decrease Final Concentratior) [2 Add DMSO Stock Dropwise to Stirring Buﬁe) G Consider a Different Buffer or Co-SoIvenD

Click to download full resolution via product page

Caption: Decision tree for troubleshooting peptide precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility and stability of Cholecystokinin Octapeptide,
desulfated in DMSOQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069915#solubility-and-stability-of-cholecystokinin-
octapeptide-desulfated-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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